Cas no 2571-52-0 (2,4,6-Trimethylbenzonitrile)
2,4,6-Trimethylbenzonitrile structure
Product Name:2,4,6-Trimethylbenzonitrile
CAS No:2571-52-0
MF:C10H11N
MW:145.201042413712
MDL:MFCD00016378
CID:84398
PubChem ID:137649
Update Time:2025-04-18
2,4,6-Trimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trimethylbenzonitrile
- Cyanomesitylene
- 2,4,6-Trimethylbenzonitrle
- Mesitonitrile
- 1,3,5-trimethylbenzonitrile
- 2,4,6-Trimethyl-1-benzonitrile
- 2,4,6-trimethylbenzenecarbonitrile
- 2,4,6-trimethyl-benzonitrile
- Benzonitrile,2,4,6-trimethyl
- mesityl cyanide
- mesitylnitrile
- Benzonitrile, 2,4,6-trimethyl-
- .beta.-Isodurylonitrile
- OI2I8ZYD7F
- Cyanmesitylen
- ss--Isodurylonitrile
- Benzonitrile,2,4,6-trimethyl-
- 2-Cyano-1,3,5-trimethylbenzene
- SNIZBGQMWRHNDY-UHFFFAOYSA-N
- 1-Cyano-2,4,6-trimethylbenzene
- SBB007941
- A18537
- AC7717
- EN300-113987
- CS-W016362
- MFCD00016378
- UNII-OI2I8ZYD7F
- 2571-52-0
- FT-0628233
- InChI=1/C10H11N/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5H,1-3H
- DTXSID50180402
- PS-8961
- SY018223
- AM61419
- Z57900334
- AKOS005350915
- SCHEMBL1344362
- DTXCID20102893
- DB-030785
-
- MDL： MFCD00016378
- Inchi： 1S/C10H11N/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5H,1-3H3
- InChI Key： SNIZBGQMWRHNDY-UHFFFAOYSA-N
- SMILES： N#CC1C(C)=CC(C)=CC=1C
- BRN： 2044618
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Not available
- Density: 0.97
- Melting Point: 50-51 ºC
- Boiling Point: 260 ºC
- Flash Point: 111 ºC
- Refractive Index: 1.5190 (estimate)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 23.79000
- LogP: 2.48348
- Solubility: Not available
2,4,6-Trimethylbenzonitrile Security Information
- Hazard Statement： H302-H312-H315-H319-H331-H335
- Hazardous Material transportation number：3276
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：6.1
- HazardClass：6
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
2,4,6-Trimethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,6-Trimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-250mg |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 250mg |
79CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-1g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 1g |
119.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-25g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 25g |
1804CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU873-5g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 98% | 5g |
438.0CNY | 2021-07-13 | |
| Fluorochem | 208959-250mg |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 250mg |
￡10.00 | 2022-02-28 | |
| Fluorochem | 208959-1g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 1g |
￡17.00 | 2022-02-28 | |
| Fluorochem | 208959-5g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 5g |
￡44.00 | 2022-02-28 | |
| Fluorochem | 208959-10g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95% | 10g |
￡73.00 | 2022-02-28 | |
| Chemenu | CM251756-25g |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 95+% | 25g |
$194 | 2021-06-16 | |
| Alichem | A010014416-250mg |
2,4,6-Trimethylbenzonitrile |
2571-52-0 | 97% | 250mg |
$494.40 | 2023-09-02 |
2,4,6-Trimethylbenzonitrile Related Literature
-
1. Keten. Part 19. The reactions of 2,4,6-trimethylbenzonitrile N-oxide with ketensAndrew R. Evans,Giles A. Taylor J. Chem. Soc. Perkin Trans. 1 1983 979
-
2. Ketene. Part 25. Mechanistic studies of the reaction of nitrile oxides with ketenesAndrew R. Evans,Giles A. Taylor J. Chem. Soc. Perkin Trans. 1 1987 567
-
3. Valence-bond isomer chemistry. Part V. Hexafluorobicyclo[2.2.0]-hexa-2,5-diene and its derivatives as dipolarophilesMichael G. Barlow,Robert N. Haszeldine,William D. Morton,David R. Woodward J. Chem. Soc. Perkin Trans. 1 1973 1798
-
4. 1,3-Cycloadditions of 3,5-dichloro-2,4,6-trimethylbenzonitrile oxide to furan, benzofuran, thiophen, and benzothiophenPier Luigi Beltrame,Maria Grazia Cattania,Vincenzo Redaelli,Gaetano Zecchi J. Chem. Soc. Perkin Trans. 2 1977 706
-
5. Kinetics and mechanism of 1,3-cycloaddition of a substituted benzonitrile oxide to a series of arylacetylenesP. Beltrame,C. Veglio,M. Simonetta J. Chem. Soc. B 1967 867
2571-52-0 (2,4,6-Trimethylbenzonitrile) Related Products
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- 5144-10-5(Pentamethylbenzonitrile)
- 36715-97-6(3-Methylphthalonitrile)
- 63089-50-9(4-Methylphthalonitrile)
- 22856-30-0(2,3-Naphthalenedicarbonitrile)
- 91-15-6(1,2-Dicyanobenzene)
- 21789-36-6(2,4-Dimethylbenzonitrile)
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